Cas no 1780209-28-0 ((3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride)

• Product Name: (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride
• CAS No: 1780209-28-0
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• CID: 5907947
• PubChem ID: 19876363
• Update Time: 2025-06-11

(3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride
• 1780209-28-0
• SCHEMBL9737434
• EN300-1990828

• Inchi： 1S/C8H7ClF2O3S/c1-14-8-5(4-15(9,12)13)2-3-6(10)7(8)11/h2-3H,4H2,1H3
• InChI Key： LBZHLXDKTFICIY-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=C(C=1OC)F)F)(=O)=O

Computed Properties

• Exact Mass: 255.9772493g/mol
• Monoisotopic Mass: 255.9772493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride

(3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride (CAS No. 1780209-28-0): A Comprehensive Overview

(3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride (CAS No. 1780209-28-0) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3,4-difluoro-2-methoxybenzyl sulfonyl chloride, is characterized by its unique structural features, including a methoxy group and two fluorine atoms attached to the aromatic ring, along with a sulfonyl chloride functional group. These properties make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride can be represented as follows: C₉H₆ClF₂O₃S. The presence of the sulfonyl chloride group (−SO₂Cl) makes this compound highly reactive, allowing it to participate in a wide range of chemical reactions, such as nucleophilic substitution reactions. This reactivity is crucial for its applications in the synthesis of more complex molecules.

In recent years, (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride has been extensively studied for its potential use in the development of novel drugs. One notable application is in the synthesis of tyrosine kinase inhibitors, which are used to treat various types of cancer. The introduction of fluorine atoms into the molecular structure can enhance the lipophilicity and metabolic stability of these inhibitors, thereby improving their pharmacological properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride in the synthesis of a series of novel EGFR inhibitors. These inhibitors showed promising activity against non-small cell lung cancer (NSCLC) cells, demonstrating significant antiproliferative effects and selective toxicity towards cancer cells over normal cells. The researchers attributed these properties to the unique combination of functional groups present in the compound.

Beyond its applications in cancer therapy, (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride has also been explored for its potential in neurodegenerative disease research. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported the use of this compound as an intermediate in the synthesis of amyloid-beta aggregation inhibitors. These inhibitors have shown potential in reducing amyloid-beta plaques in Alzheimer's disease models, suggesting their therapeutic value.

The synthetic versatility of (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride extends to other areas as well. In the field of agrochemistry, this compound has been used to synthesize herbicides and fungicides with improved efficacy and reduced environmental impact. The introduction of fluorine atoms can enhance the herbicidal activity while minimizing toxicity to non-target organisms.

The safety and handling of (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride are critical considerations for researchers and industrial chemists. As a sulfonyl chloride derivative, it is highly reactive and can release toxic fumes when exposed to moisture or heat. Therefore, it should be stored under anhydrous conditions and handled with appropriate personal protective equipment (PPE) to ensure safety.

In conclusion, (3,4-difluoro-2-methoxyphenyl)methanesulfonyl chloride (CAS No. 1780209-28-0) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an essential intermediate in the synthesis of various bioactive molecules. Ongoing research continues to uncover new applications and optimize its use in developing more effective therapeutic agents.